Cas no 4097-57-8 (Phenol, 2,6-dinitro-4-(phenylmethyl)-)

• Product Name: Phenol, 2,6-dinitro-4-(phenylmethyl)-
• CAS No: 4097-57-8
• MF: C₁₃H₁₀N₂O₅
• MW: 274.22890329361
• CID: 1512545
• Update Time: 2024-08-23

Phenol, 2,6-dinitro-4-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,6-dinitro-4-(phenylmethyl)-
• 3.5-dinitro-4-oxy-diphenylmethane

• Inchi： 1S/C13H10N2O5/c16-13-11(14(17)18)7-10(8-12(13)15(19)20)6-9-4-2-1-3-5-9/h1-5,7-8,16H,6H2
• InChI Key： XQFXGRBSSCSNRT-UHFFFAOYSA-N
• SMILES： C1(O)=C([N+]([O-])=O)C=C(CC2=CC=CC=C2)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 274.059

Experimental Properties

• Density: 1.436±0.06 g/cm3(Predicted)
• Boiling Point: 395.4±37.0 °C(Predicted)
• PSA: 106.51
• pka: 7.13±0.10(Predicted)